![molecular formula C16H17NO3S B4393732 N-(4-ethylphenyl)-2-(phenylsulfonyl)acetamide](/img/structure/B4393732.png)
N-(4-ethylphenyl)-2-(phenylsulfonyl)acetamide
Overview
Description
N-(4-ethylphenyl)-2-(phenylsulfonyl)acetamide, also known as EPPSA, is a chemical compound that has been extensively studied for its potential pharmacological properties. It was first synthesized in 2007 by a team of chemists at the University of California, San Francisco, and has since been the subject of numerous scientific investigations. EPPSA is of particular interest due to its potential as a therapeutic agent for a variety of conditions, including cancer, inflammation, and pain.
Mechanism of Action
The mechanism of action of N-(4-ethylphenyl)-2-(phenylsulfonyl)acetamide is not fully understood, but it is thought to involve the inhibition of specific enzymes and proteins involved in cancer cell growth and inflammation. Specifically, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. By inhibiting HDACs, this compound may be able to prevent the growth and proliferation of cancer cells and reduce inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has been shown to have analgesic properties, making it a potential treatment option for pain. Additionally, this compound has been shown to have antioxidant properties, which may help protect against oxidative stress and cellular damage.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-ethylphenyl)-2-(phenylsulfonyl)acetamide in lab experiments is that it is relatively easy to synthesize and purify. Additionally, this compound has been shown to have a high level of potency and specificity, making it a useful tool for studying specific biochemical pathways and processes. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on N-(4-ethylphenyl)-2-(phenylsulfonyl)acetamide. One area of interest is the development of this compound-based therapies for cancer and inflammatory conditions. Additionally, further investigation into the mechanism of action of this compound may help to identify additional therapeutic targets. Finally, studies on the pharmacokinetics and toxicity of this compound may help to determine its potential as a clinical therapeutic.
Scientific Research Applications
N-(4-ethylphenyl)-2-(phenylsulfonyl)acetamide has been the subject of numerous scientific investigations due to its potential pharmacological properties. One area of research has focused on its potential as a cancer therapeutic. Studies have shown that this compound can inhibit the growth and proliferation of cancer cells, including breast, lung, and prostate cancer cells. Additionally, this compound has been shown to have anti-inflammatory properties, making it a potential treatment option for inflammatory conditions such as arthritis.
Properties
IUPAC Name |
2-(benzenesulfonyl)-N-(4-ethylphenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO3S/c1-2-13-8-10-14(11-9-13)17-16(18)12-21(19,20)15-6-4-3-5-7-15/h3-11H,2,12H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEINGUMWOYUZHD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CS(=O)(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.